Cas no 5956-87-6 (Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI))

Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI) Properties

Names and Identifiers

• Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI)
• 14-methyl-7,8,13b,14-tetrahydroindolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(13H)-one
• 14-methyl-8,13,13b,14-tetrahydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
• EVODIAMINE
• Evodiamine, (+)-
• Indol(2',3':3,4)pyrido(2,1-b)quinazolin-5(7H)-one, 8,13,13b,14-tetra
• Indol(2',3':3,4)pyrido(2,1-b)quinazolin-5(7H)-one, 8,13,13b,14-tetrahydro-14-methyl-, (13bS)-
• N14-methyl-7,8,13,13b-tetrahydroindolo-[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
• (+/-)-Evodiamine
• AC-24421
• s2382
• Q5418554
• HY-N0114A
• 518-18-3
• Evodiamine (Isoevodiamine)
• Isoevodiamine
• CHEBI:95196
• NSC-258314
• 21-methyl-3,13,21-triazapentacyclo[11.8.0.02,10.04,9.015,20] henicosa-2(10),4,6,8,15,17,19-heptaen-14-one
• ( inverted exclamation markA)-Evodiamine
• Oprea1_236793
• AKOS015894237
• DTXSID401347170
• NS00018360
• T72558
• (1S)-21-methyl-3,13,21-triazapentacyclo[11.8.0.0^{2,10.0^{4,9.0^{15,20]henicosa-2(10),4,6,8,15,17,19-heptaen-14-one
• CHEMBL81925
• 5956-87-6
• NCGC00163553-02
• Evodiamine;
• SureCN682158
• CS-0173730
• NSC258314
• LSM-6483
• 8,13,13b,14-tetrahydro-14-methylindolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7h)-one
• BDBM50016250
• NCGC00163553-03
• E1012
• MFCD06407824
• AC1L9C8E
• 21-methyl-3,13,21-triazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,15,17,19-heptaen-14-one
• (?)-Evodiamine
• NCGC00163553-01
• Indolo(2',3':3,4)pyrido(2,1-b)quinazolin-5(7H)-one, 8,13,13b,14-tetrahydro-14-methyl-
• BRD-A68631409-001-01-3
• SR-05000002159-2
• SR-05000002159
• AS-15078
• XE178590
• BCP9000671
• CCG-208627
• FT-0651829
• Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl-, (13bS)-
• Evodiamine, Evodia rutaecarpa
• PubChem18244
• MFCD00016673
• SCHEMBL139349
• +Expand

• InChIKey： TXDUTHBFYKGSAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H17N3O/c1-21-16-9-5-3-7-14(16)19(23)22-11-10-13-12-6-2-4-8-15(12)20-17(13)18(21)22/h2-9,18,20H,10-11H2,1H3
• SMILES： CN1C2C3=C(CCN2C(=O)C4=CC=CC=C41)C5=CC=CC=C5N3

Computed Properties

• Exact Mass: 303.137162174g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 303.137162174g/mol
• Heavy Atom Count: 23
• Complexity: 495
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 39.3Ų

Related Categories

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